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Onitisin 2/'-O-glucoside Onitisin 2/'-O-glucoside
Brand Name: Vulcanchem
CAS No.: 62043-53-2
VCID: VC0208842
InChI: InChI=1S/C21H30O9/c1-9-11(4-5-29-20-18(27)17(26)16(25)13(7-22)30-20)10(2)15(24)12-6-21(3,8-23)19(28)14(9)12/h13,16-18,20,22-27H,4-8H2,1-3H3/t13-,16-,17+,18-,20-,21+/m1/s1
SMILES: CC1=C(C(=C(C2=C1C(=O)C(C2)(C)CO)O)C)CCOC3C(C(C(C(O3)CO)O)O)O
Molecular Formula: C21H30O9
Molecular Weight:

Onitisin 2/'-O-glucoside

CAS No.: 62043-53-2

Reference Standards

VCID: VC0208842

Molecular Formula: C21H30O9

Molecular Weight:

Onitisin 2/'-O-glucoside - 62043-53-2

CAS No. 62043-53-2
Product Name Onitisin 2/'-O-glucoside
Molecular Formula C21H30O9
IUPAC Name (2S)-4-hydroxy-2-(hydroxymethyl)-2,5,7-trimethyl-6-[2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one
Standard InChI InChI=1S/C21H30O9/c1-9-11(4-5-29-20-18(27)17(26)16(25)13(7-22)30-20)10(2)15(24)12-6-21(3,8-23)19(28)14(9)12/h13,16-18,20,22-27H,4-8H2,1-3H3/t13-,16-,17+,18-,20-,21+/m1/s1
SMILES CC1=C(C(=C(C2=C1C(=O)C(C2)(C)CO)O)C)CCOC3C(C(C(C(O3)CO)O)O)O
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PubChem Compound 91884808
Last Modified Nov 13 2021
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